Cas no 2640879-22-5 (4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640879-22-5
• MF: C₁₃H₁₇ClN₄O₂
• MW: 296.752681493759
• CID: 5315682
• PubChem ID: 155799926
• Update Time: 2025-06-13

4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• [4-(5-Chloro-2-pyrimidinyl)-2-morpholinyl]-1-pyrrolidinylmethanone
• 4-(5-chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine
• 2640879-22-5
• F6753-0772
• AKOS040724401
• 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

• Inchi： 1S/C13H17ClN4O2/c14-10-7-15-13(16-8-10)18-5-6-20-11(9-18)12(19)17-3-1-2-4-17/h7-8,11H,1-6,9H2
• InChI Key： UZCMCQNECGEELF-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCOC(C(N2CCCC2)=O)C1

Computed Properties

• Exact Mass: 296.1040035g/mol
• Monoisotopic Mass: 296.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.2±60.0 °C(Predicted)
• pka: 3.23±0.42(Predicted)

Additional information on 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Overview of 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640879-22-5)

The compound 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640879-22-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloropyrimidine core and a pyrrolidine-carbonyl-morpholine moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has focused on heterocyclic compounds like 4-(5-Chloropyrimidin-2-yl)morpholine derivatives due to their versatile pharmacological profiles. The presence of both pyrimidine and morpholine rings in this molecule enhances its binding affinity to biological targets, making it a candidate for structure-activity relationship (SAR) studies. Computational chemists frequently explore its molecular docking potential against proteins like PI3K or mTOR, which are hot topics in precision medicine research.

The synthesis of CAS 2640879-22-5 typically involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. Its chloropyrimidine segment allows further functionalization, enabling the creation of diverse analogs for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, where researchers seek modular building blocks for combinatorial chemistry.

From an industrial perspective, 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine is often discussed in contexts like intellectual property (IP) protection and green chemistry. Patent databases reveal its inclusion in several applications related to crop protection agents and biodegradable materials, reflecting the compound's cross-disciplinary utility. Environmental scientists also examine its ecological footprint, particularly regarding persistence and bioaccumulation – key concerns in modern regulatory compliance frameworks.

Analytical characterization of this compound employs advanced techniques such as LC-MS and NMR spectroscopy, with particular emphasis on its stereochemical purity. The morpholine ring's conformation can influence solubility and membrane permeability, critical parameters in formulation development. These aspects resonate with current industry discussions about drug delivery optimization and bioavailability enhancement strategies.

Emerging studies suggest potential synergies between 2640879-22-5 and nanotechnology applications. Its molecular architecture could serve as a ligand for metal-organic frameworks (MOFs) or as a component in supramolecular assemblies. Such intersections with materials science highlight the compound's relevance beyond traditional chemistry domains, addressing contemporary interests in smart materials and catalysis.

Quality control protocols for 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine emphasize ICH guidelines, with rigorous testing for genotoxic impurities and residual solvents. These procedures align with global standards like GMP and REACH, ensuring safety across research and production workflows. The compound's stability under various pH conditions is another active area of investigation, particularly for formulation scientists working on controlled-release systems.

In academic circles, this molecule frequently appears in discussions about molecular diversity-oriented synthesis. Its privileged structure serves as a template for generating focused libraries in medicinal chemistry projects. The pyrrolidine-carbonyl linkage offers rotational flexibility that could optimize target engagement, a principle leveraged in allosteric modulator development – a trending topic in GPCR research.

The commercial availability of CAS 2640879-22-5 through specialty chemical suppliers has facilitated its adoption in high-content screening platforms. Its structure-property relationships are often benchmarked against similar N-heterocyclic compounds, providing valuable data for cheminformatics models. This aligns with the pharmaceutical industry's push toward AI-driven drug discovery, where such datasets train predictive algorithms for molecular property estimation.

Future research directions may explore the compound's potential in photopharmacology, given the photophysical properties of its chloropyrimidine component. Additionally, its metabolic stability in biological systems warrants deeper investigation, especially for applications requiring prolonged target occupancy. These avenues position 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine as a molecule of continuing significance in cutting-edge chemical research.